Methylbenzethonium chloride
Methylbenzethonium chloride
Brand Name:
Vulcanchem
CAS No.:
15716-02-6
VCID:
VC21063274
InChI:
InChI=1S/C28H44NO2.ClH/c1-23-20-25(14-15-26(23)28(5,6)22-27(2,3)4)31-19-18-30-17-16-29(7,8)21-24-12-10-9-11-13-24;/h9-15,20H,16-19,21-22H2,1-8H3;1H/q+1;/p-1
SMILES:
CC1=C(C=CC(=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2)C(C)(C)CC(C)(C)C.[Cl-]
Molecular Formula:
C28H44ClNO2
Molecular Weight:
462.1 g/mol
Methylbenzethonium chloride
CAS No.: 15716-02-6
Cat. No.: VC21063274
Molecular Formula: C28H44ClNO2
Molecular Weight: 462.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15716-02-6 |
|---|---|
| Molecular Formula | C28H44ClNO2 |
| Molecular Weight | 462.1 g/mol |
| IUPAC Name | benzyl-dimethyl-[2-[2-[3-methyl-4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride |
| Standard InChI | InChI=1S/C28H44NO2.ClH/c1-23-20-25(14-15-26(23)28(5,6)22-27(2,3)4)31-19-18-30-17-16-29(7,8)21-24-12-10-9-11-13-24;/h9-15,20H,16-19,21-22H2,1-8H3;1H/q+1;/p-1 |
| Standard InChI Key | WYWSKWZUWZLELX-UHFFFAOYSA-M |
| SMILES | CC1=C(C=CC(=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2)C(C)(C)CC(C)(C)C.[Cl-] |
| Canonical SMILES | CC1=C(C=CC(=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2)C(C)(C)CC(C)(C)C.[Cl-] |
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